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Introduction
Sincalide, a synthetic C-terminal octapeptide of cholecystokinin (CCK), is a potent stimulator of

gallbladder contraction and pancreatic secretion. In the field of small animal imaging, sincalide

is a valuable tool for the functional assessment of the hepatobiliary system. These application

notes provide detailed information on the dosage calculation, administration protocols, and

imaging procedures for the use of sincalide in preclinical research involving small animals, such

as mice and rats. The protocols outlined below are intended to serve as a guide and may

require optimization based on specific experimental needs and animal models.

Mechanism of Action
Sincalide exerts its physiological effects by binding to cholecystokinin-A (CCK-A) receptors,

which are primarily located on the smooth muscle cells of the gallbladder and pancreatic acinar

cells.[1] Activation of the CCK-A receptor, a G-protein coupled receptor, initiates a downstream

signaling cascade that leads to gallbladder contraction and the release of bile.

Signaling Pathway of Sincalide-Induced Gallbladder
Contraction
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Caption: Sincalide signaling pathway in gallbladder smooth muscle cells.

Dosage Calculation and Administration
The optimal dosage of sincalide for small animal imaging can vary depending on the species,

the specific imaging modality, and the desired level of gallbladder contraction. While extensive

data exists for human clinical use, specific dosages for mice and rats are less well-established.

The following tables provide a summary of recommended dosages from the literature, including

extrapolated starting doses for rodents.

Table 1: Sincalide Dosage Recommendations
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Species Application Dosage Range
Administration
Route

Reference

Human

Gallbladder

Contraction

(Bolus)

0.02 - 0.04 µg/kg Intravenous (IV) [1][2]

Human

Gallbladder

Contraction

(Infusion)

0.12 µg/kg over

50 min
Intravenous (IV) [1]

Human

Pancreatic

Secretion

Stimulation

0.02 µg/kg over

30 min
Intravenous (IV) [2]

Dog

Evaluation of

Biliary

Obstruction

0.04 µg/kg Intravenous (IV)

Rat

Gastric &

Sphincter Motility

(CCK-8)

0.3 - 3.0 µg/kg Intravenous (IV) [3][4]

Mouse

(extrapolated)

Gallbladder

Contraction
0.1 - 1.0 µg/kg

Intravenous (IV)

or Intraperitoneal

(IP)

N/A

Note: The dosage for mice is an extrapolated starting range based on data from other species

and should be optimized for specific experimental conditions. It is recommended to perform a

dose-response study to determine the optimal dose for your animal model and imaging setup.

Experimental Protocols
Preparation of Sincalide Solution

Reconstitution: Sincalide is typically supplied as a lyophilized powder. Reconstitute the vial

with Sterile Water for Injection, USP. For example, add 5 mL to a 5 µg vial to yield a

concentration of 1 µg/mL.
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Dilution: For accurate dosing in small animals, further dilution with 0.9% Sodium Chloride

Injection, USP (saline) is necessary. The final injection volume should be appropriate for the

animal's size (e.g., 100-200 µL for a mouse).

Protocol for Ultrasound Imaging of Gallbladder
Contraction in Mice
This protocol is adapted from methodologies used in guinea pigs and can be applied to mice

and rats with appropriate adjustments.[5][6]

Materials:

Sincalide solution (prepared as described above)

High-frequency ultrasound system with a linear array transducer (e.g., 30-50 MHz)

Anesthesia (e.g., isoflurane)

Animal handling and monitoring equipment

Image analysis software

Procedure:

Animal Preparation: Fast the mouse for 4-6 hours with free access to water to ensure

gallbladder filling.

Anesthesia: Anesthetize the mouse using isoflurane (e.g., 2-3% for induction, 1-1.5% for

maintenance). Monitor the animal's vital signs throughout the procedure.

Imaging Setup: Place the anesthetized mouse in a supine position on a heated platform.

Apply ultrasound gel to the abdominal area overlying the gallbladder.

Baseline Imaging: Acquire baseline 2D and 3D ultrasound images of the gallbladder.

Measure the length, width, and height of the gallbladder to calculate the baseline volume.

The ellipsoid formula (Volume = 0.523 x length x width x height) is commonly used.[7]
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Sincalide Administration: Administer the prepared sincalide solution via intravenous (tail vein)

or intraperitoneal injection.

Post-Injection Imaging: Acquire serial ultrasound images at regular intervals (e.g., 1, 5, 10,

15, 20, and 30 minutes) post-injection to monitor gallbladder contraction.

Data Analysis:

Measure the gallbladder volume at each time point.

Calculate the Gallbladder Ejection Fraction (GBEF) using the following formula: GBEF (%)

= [(Baseline Volume - Minimum Post-injection Volume) / Baseline Volume] x 100[8]

Table 2: Example Ultrasound Imaging Protocol Timeline

Time Point Event

T = -10 min Anesthetize mouse

T = 0 min Acquire baseline ultrasound images

T = 1 min Administer sincalide

T = 2, 6, 11, 16, 21, 31 min Acquire post-injection ultrasound images

Experimental Workflow for Ultrasound Imaging
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Caption: Experimental workflow for sincalide-induced gallbladder contraction imaging.

Quantitative Data Presentation
The following table provides a template for summarizing quantitative data from a sincalide

imaging study.

Table 3: Gallbladder Volume and Ejection Fraction in Mice
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Animal ID
Baseline
Volume (mm³)

Minimum
Volume (mm³)

Time to Min.
Volume (min)

GBEF (%)

Mouse 1

Mouse 2

Mouse 3

...

Average ± SD

Applications in Small Animal Imaging
Hepatobiliary Function: Assessing the overall health and function of the liver and gallbladder.

Drug-Induced Cholestasis: Investigating the effects of novel drug candidates on bile flow and

gallbladder motility.

Gallstone Research: Studying the pathogenesis of gallstone formation in animal models of

cholelithiasis.

Phenotyping Genetically Modified Animals: Characterizing the hepatobiliary phenotype of

transgenic or knockout mouse models.

Conclusion
The use of sincalide in conjunction with non-invasive imaging techniques provides a powerful

tool for the functional assessment of the hepatobiliary system in small animals. The protocols

and dosage recommendations provided in these application notes offer a starting point for

researchers. It is crucial to optimize these parameters for specific animal models and

experimental goals to ensure the acquisition of reliable and reproducible data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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